![molecular formula C10H7BrN2 B089133 4-Bromo-2,2'-bipyridine CAS No. 14162-95-9](/img/structure/B89133.png)
4-Bromo-2,2'-bipyridine
Overview
Description
4-Bromo-2,2’-bipyridine is used as a reagent in the synthesis of benzodifuran-based ruthenium dyes, which show high efficiency of energy conversion when used in thin film dye-sensitized solar cells .
Synthesis Analysis
An improved and simplified synthetic method for 4-bromo-2,2’-bipyridine has opened a way to the synthesis of the model compounds of polymer . This synthesis involves homo and heterocoupling of pyridine derivatives in the presence of a catalyst .Molecular Structure Analysis
The molecular formula of 4-Bromo-2,2’-bipyridine is C10H7BrN2 . For more detailed structural information, you may refer to resources like ChemSpider .Chemical Reactions Analysis
The synthesis of 4-bromo-2,2’-bipyridine involves several chemical reactions. For instance, the reaction of 2,2’-bipyridine with m-chloroperbenzoic acid in chloroform forms 2,2’-bipyridyl-1-oxide . More details about the chemical reactions involved in the synthesis can be found in the referenced papers .Physical And Chemical Properties Analysis
4-Bromo-2,2’-bipyridine is a solid at 20°C . More detailed physical and chemical properties can be found on resources like ChemSpider and other chemical databases .Scientific Research Applications
Complex Formation with Transition Metals : 4-Bromo-2,2'-bipyridine is used in the synthesis of homo- and heteroleptic iron(II) and ruthenium(II) complexes, which are studied for their chemical and electrochemical properties (Fallahpour, Neuburger, & Zehnder, 1999).
Catalysis in ATRP : This compound is used in Stille-type coupling procedures to create mono- and disubstituted 2,2'-bipyridines, which have applications in atom transfer radical polymerization (ATRP) catalysis, particularly with copper(II) and iron(II) ions (Schubert, Eschbaumer, & Heller, 2000).
Synthesis of Flexible Ligands : Asymmetric 5',6-disubstituted-2,2'-bipyridines, including 6-bromo-5'-bromomethyl-2,2'-bipyridine, have been used in the preparation of flexible multitopic ligands. These ligands have potential applications in supramolecular chemistry (Charbonnière, Weibel, & Ziessel, 2002).
Synthesis of Amino-Functionalized Compounds : Amino-functionalized 2,2'-bipyridines are valuable for creating sophisticated chelating ligands with a 2,2'-bipyridine core, useful in supramolecular chemistry (Hapke, Staats, Wallmann, & Lützen, 2007).
Preparation of Macromolecular and Supramolecular Structures : Brominated bipyridines like 6,6'-dibromo-4,4'-di(hexoxymethyl)-2,2'-bipyridine are used as synthetic building blocks for ligand design and macro- or supramolecular applications, with added solubilizing groups for enhanced utility (Amb & Rasmussen, 2006).
Role in Synthesis of Metal-Complexing Molecular Rods : Efficient syntheses of 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and bipyrimidines, derived from this compound, are essential for preparing metal-complexing molecular rods (Schwab, Fleischer, & Michl, 2002).
Synthesis of Functional Materials : this compound is a key intermediate in the scalable synthesis of 5,5′-dibromo-2,2′-bipyridine, which is utilized for creating functional materials, including those used in biodiagnostics, photovoltaics, and organic light-emitting diodes (D'Souza, Leigh, Papmeyer, & Woltering, 2012).
Structural and Thermal Analyses of Metal Complexes : Complexes formed with this compound are analyzed for their structural and thermal properties, which can inform various applications in materials science (Takjoo, Mague, Akbari, & Ebrahimipour, 2013).
Mechanism of Action
Target of Action
4-Bromo-2,2’-bipyridine is a type of organic bromide compound . It is primarily used as a starting material for the synthesis of low-molecular-weight model compounds . The primary targets of this compound are the biochemical pathways involved in the synthesis of these model compounds .
Mode of Action
The compound interacts with its targets by participating in the synthesis of model compounds. It is used as a starting material in the synthesis of these compounds, playing a crucial role in the formation of the effective conjugation segment of the zig-zag orientated meta-conjugated polymer .
Biochemical Pathways
The biochemical pathways affected by 4-Bromo-2,2’-bipyridine are those involved in the synthesis of model compounds. These pathways lead to the formation of an alternation of three aryl and two ethynyl units (Ar C C Ar C C Ar) due to the zig-zag structure of the polymer . This is found to be the smallest conjugated unit necessary to obtain excellent fluorescence .
Result of Action
The result of the action of 4-Bromo-2,2’-bipyridine is the formation of model compounds with a specific conjugation segment. These compounds exhibit excellent fluorescence, confirming the effective conjugation segment of the zig-zag orientated meta-conjugated polymer .
Action Environment
The action, efficacy, and stability of 4-Bromo-2,2’-bipyridine can be influenced by various environmental factors. For instance, it should be stored in a cool, dry place, away from fire and combustible materials . It should also be handled with appropriate protective measures to prevent contact and inhalation, as it is an organic bromide compound with certain toxicity . Furthermore, it should be avoided from contact with strong oxidizing agents, strong acids, and strong bases to prevent dangerous reactions .
Safety and Hazards
Properties
IUPAC Name |
4-bromo-2-pyridin-2-ylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCOXFIBXWCCICG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10477320 | |
Record name | 4-bromo-2,2'-bipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10477320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14162-95-9 | |
Record name | 4-bromo-2,2'-bipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10477320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2,2'-bipyridyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 4-Bromo-2,2'-bipyridine a valuable building block in materials chemistry?
A1: this compound is a versatile building block due to its bromo substituent, which readily participates in various cross-coupling reactions, such as the Suzuki reaction [, ]. This enables the attachment of diverse functional groups and the creation of complex molecular architectures, including ligands for metal complexes and building blocks for polymers.
Q2: How does the structure of this compound contribute to the properties of its platinum(II) complex?
A2: In the platinum(II) complex Pt(4-Brbpy)(C≡CC6H5)2 (where 4-Brbpy = this compound) [], the 4-Brbpy ligand plays a crucial role in the observed thermo- and mechanochromic properties. The bromo substituent influences the packing of the molecules in the crystal lattice, ultimately affecting the energy levels involved in the electronic transitions responsible for luminescence.
Q3: What interesting phenomena were observed in the solid-state Pt(4-Brbpy)(C≡CC6H5)2 complex?
A3: The solid-state Pt(4-Brbpy)(C≡CC6H5)2 complex exhibits reversible thermo- and mechanochromic luminescence []. Heating or grinding the crystalline complex induces a dramatic red shift in its emission color, accompanied by a transition to an amorphous phase. This shift is attributed to the conversion from a mixed 3MLCT/3LLCT excited state to a 3MMLCT triplet state.
Q4: Can the original luminescence of the Pt(4-Brbpy)(C≡CC6H5)2 complex be restored?
A4: Yes, the original yellow-green emission of the Pt(4-Brbpy)(C≡CC6H5)2 complex can be restored by exposing the amorphous, red-emitting form to organic vapors []. This exposure induces recrystallization, reverting the complex to its original crystalline state and luminescent properties.
Q5: How is this compound used in the development of improved catalysts for carbon dioxide reduction?
A5: this compound serves as a key component in the synthesis of ligands for rhenium complexes investigated as catalysts for carbon dioxide reduction []. By attaching a terthiophene unit to this compound via Sonogashira coupling, researchers can synthesize ligands that enhance the catalytic activity of the resulting rhenium complexes. These findings contribute to the ongoing development of efficient and sustainable catalysts for converting CO2 into valuable chemicals and fuels.
Q6: Are there any alternative synthetic routes for this compound that offer improvements?
A6: Yes, research has focused on improving the synthesis of this compound. One study describes a simplified and higher-yielding synthetic method compared to previous protocols []. This improved synthesis facilitates the preparation of this compound derivatives, enabling further exploration of their applications in various fields.
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